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Compound of Interest

Compound Name: JBSNF-000028 free base

Cat. No.: B12391307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
JBSNF-000028 is a potent and orally active small molecule inhibitor of Nicotinamide N-

methyltransferase (NNMT). As a key enzyme in cellular metabolism, NNMT has emerged as a

promising therapeutic target for a range of metabolic disorders. This technical guide provides a

comprehensive overview of the chemical properties, biological activity, and relevant

experimental protocols for JBSNF-000028 free base, intended to support further research and

development in this field.

Chemical Properties
JBSNF-000028 free base is a tricyclic small molecule. While specific experimental data for

some physicochemical properties are not publicly available, the fundamental chemical

identifiers and solubility have been reported.

Table 1: Chemical and Physical Properties of JBSNF-000028 Free Base
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Property Value Source

IUPAC Name

2-methyl-1,2,5,6-tetrahydro-

3H-pyrrolo[3,2,1-ij]quinazolin-

3-imine

N/A

Molecular Formula C₁₁H₁₃N₃ [1]

Molecular Weight 187.24 g/mol [1]

CAS Number 3026599-90-3 [2]

Appearance Solid (form not specified) [3]

Solubility Soluble in DMSO [4][5]

Melting Point Not publicly available N/A

Boiling Point Not publicly available N/A

pKa Not publicly available N/A

LogP Not publicly available N/A

Biological Activity
JBSNF-000028 is a highly potent inhibitor of NNMT across multiple species. Its inhibitory action

on NNMT leads to downstream effects on cellular metabolism, including insulin sensitization

and glucose regulation.

Table 2: In Vitro Inhibitory Activity of JBSNF-000028
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Target IC₅₀ (µM)
Cell Line/Assay
Condition

Source

Human NNMT

(hNNMT)
0.033

Recombinant enzyme

assay
[2]

Monkey NNMT

(mkNNMT)
0.19

Recombinant enzyme

assay
[2]

Mouse NNMT

(mNNMT)
0.21

Recombinant enzyme

assay
[2]

Endogenous Cellular

NNMT
EC₅₀ = 2.5

U2OS cells (24h

treatment)
[2]

JBSNF-000028 has demonstrated a lack of cytotoxicity in HepG2 cells at concentrations up to

100 µM over a 72-hour period.[2][6]

Mechanism of Action and Signaling Pathway
JBSNF-000028 exerts its biological effects by directly inhibiting the enzymatic activity of

Nicotinamide N-methyltransferase (NNMT). NNMT catalyzes the methylation of nicotinamide

(NAM) to 1-methylnicotinamide (MNA), utilizing S-adenosyl-L-methionine (SAM) as a methyl

donor, which is converted to S-adenosyl-L-homocysteine (SAH). By blocking this reaction,

JBSNF-000028 modulates the levels of these key metabolites, which has downstream

consequences on various cellular processes.
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NNMT Catalyzed Reaction
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Start

Prepare Reagents:
- Recombinant NNMT

- JBSNF-000028 dilutions
- Nicotinamide (NAM)

- S-adenosyl-L-methionine (SAM)
- Assay Buffer

Incubate NNMT with
JBSNF-000028

Initiate Reaction with
NAM and SAM

Incubate at 37°C

Stop Reaction

Detect Product Formation
(e.g., LC-MS/MS)

Data Analysis:
Calculate IC₅₀

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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